6-(Hydroxymethyl)-2h-pyrazino[2,3-b][1,4]thiazin-3(4h)-one

• Molecular Formula: C7H7N3O2S
• Molecular Weight: 197.22 g/mol
• IUPAC Name: 6-(hydroxymethyl)-4H-pyrazino[2,3-b][1,4]thiazin-3-one
• InChI: InChI=1S/C7H7N3O2S/c11-2-4-1-8-7-6(9-4)10-5(12)3-13-7/h1,11H,2-3H2,(H,9,10,12)
• InChI Key: OSQKCEWPZKAWEC-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=NC(=CN=C2S1)CO

Description

6-(Hydroxymethyl)-2H-pyrazino[2,3-b][1,4]thiazin-3(4H)-one is a heterocyclic compound featuring a pyrazine ring fused with a thiazinone moiety and a hydroxymethyl substituent at the 6-position. This structure combines electron-rich pyrazine and thiazinone systems, which are associated with diverse biological activities, including antimicrobial and enzyme-inhibitory properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(Hydroxymethyl)-2h-pyrazino[2,3-b][1,4]thiazin-3(4h)-one typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of a pyrazine derivative with a thiazine precursor in the presence of a suitable catalyst and solvent. The reaction conditions, such as temperature and pH, are carefully controlled to ensure the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process may include steps such as purification through crystallization or chromatography to obtain the final product in a form suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

6-(Hydroxymethyl)-2h-pyrazino[2,3-b][1,4]thiazin-3(4h)-one can undergo various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to form corresponding aldehyde or carboxylic acid derivatives.

Reduction: The compound can be reduced to form different reduced derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles or electrophiles for substitution reactions. The reactions are typically carried out under controlled conditions to ensure selectivity and yield.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxymethyl group can yield aldehyde or carboxylic acid derivatives, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

Antibacterial Properties

One of the most prominent applications of 6-(Hydroxymethyl)-2H-pyrazino[2,3-b][1,4]thiazin-3(4H)-one is in the development of antibacterial agents. Research has indicated that this compound exhibits significant antibacterial activity against various strains of bacteria.

Case Studies

• Study on Efficacy : A study published in a patent document highlighted the compound's effectiveness against resistant bacterial strains, showcasing its potential as a lead compound for new antibiotic drugs .
• Mechanism of Action : The mechanism by which this compound exerts its antibacterial effects involves interference with bacterial cell wall synthesis, making it a promising candidate for further development .

Pharmaceutical Development

The compound is also being explored for its utility in pharmaceutical formulations. Its unique structure allows for modifications that can enhance its bioavailability and therapeutic index.

Data Table: Pharmaceutical Applications

Application Area	Description	Reference
Antibiotic Development	Potential lead for new antibiotics
Drug Formulation	Modifications to improve bioavailability
Synergistic Combinations	Use in combination therapies with other drugs

Research and Development

Ongoing research is focused on synthesizing derivatives of 6-(Hydroxymethyl)-2H-pyrazino[2,3-b][1,4]thiazin-3(4H)-one to explore enhanced pharmacological properties.

Insights from Recent Research

• Synthesis Techniques : Various synthetic routes have been developed to create analogs with improved efficacy and reduced toxicity profiles. These studies are crucial for advancing the compound from laboratory settings to clinical applications .
• Collaborative Studies : Collaborative research efforts between academic institutions and pharmaceutical companies are underway to expedite the clinical evaluation of this compound and its derivatives .

Mechanism of Action

The mechanism of action of 6-(Hydroxymethyl)-2h-pyrazino[2,3-b][1,4]thiazin-3(4h)-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Structural Analogues and Physicochemical Properties

Compound Name	Core Structure	Substituents	Molecular Formula	Key Properties/Applications	References
6-(Hydroxymethyl)-2H-pyrazino[2,3-b][1,4]thiazin-3(4H)-one	Pyrazino-thiazinone	6-hydroxymethyl	C₈H₇N₃O₂S	Enhanced hydrophilicity; Potential antimicrobial activity (inferred)
7-Chloro-6-(hydroxymethyl)-2H-pyrido[3,2-b][1,4]thiazin-3(4H)-one	Pyrido-thiazinone	7-chloro, 6-hydroxymethyl	C₈H₇ClN₂O₂S	Antibacterial activity; Molecular mass: 229.99 g/mol
6-(Trifluoromethyl)-2H-benzo[b][1,4]thiazin-3(4H)-one	Benzo-thiazinone	6-trifluoromethyl	C₉H₆F₃NOS	Lipophilic; Used in enzyme inhibition studies
6-Chloroacetyl-2H-benzo[b][1,4]thiazin-3(4H)-one	Benzo-thiazinone	6-chloroacetyl	C₁₀H₈ClNO₂S	Intermediate for acetylcholinesterase inhibitors
6-[(5S)-5-[[[2-(6-Fluoro-3,4-dihydro-4-methyl-3-oxo-5-quinoxalinyl)ethyl]amino]methyl]-2-oxo-3-oxazolidinyl]-2H-pyrazino[2,3-b]-1,4-oxazin-3(4H)-one	Pyrazino-oxazinone	Complex oxazolidinyl-quinoxaline	C₂₀H₂₀FN₅O₅	Broad-spectrum antibacterial activity; Clinical evaluation

Key Observations :

• Hydrophilicity : The hydroxymethyl group in the target compound increases water solubility compared to trifluoromethyl or chloroacetyl analogs, which are more lipophilic .
• Bioactivity: Pyrazino-oxazinone derivatives (e.g., Compound 7 in ) exhibit potent antibacterial activity, suggesting the target compound’s pyrazino-thiazinone core may share similar mechanisms .
• Synthesis : Chloroacetyl or trifluoromethyl derivatives are synthesized via nucleophilic substitution (e.g., K₂CO₃-mediated reactions in acetone), a method adaptable to the target compound’s synthesis .

Physicochemical and Spectroscopic Data

• IR/NMR Trends: Hydroxymethyl groups typically show IR peaks at ~3200–3400 cm⁻¹ (O–H stretch) and NMR signals at δ 3.5–4.5 ppm (CH₂OH) . Thiazinone carbonyls resonate at δ 165–175 ppm in ¹³C NMR, consistent across analogs .

• Thermal Stability :

  • Trifluoromethyl derivatives (e.g., ) have higher thermal stability (decomposition >200°C) compared to hydroxymethyl analogs due to strong C–F bonds .

Biological Activity

6-(Hydroxymethyl)-2H-pyrazino[2,3-b][1,4]thiazin-3(4H)-one is a compound of significant interest due to its potential biological activities, particularly in the field of medicinal chemistry. This compound belongs to a class of heterocyclic compounds known for their diverse pharmacological effects, including antibacterial and antitumor activities. This article reviews the biological activity of this compound based on various research findings and patents.

Chemical Structure

The structural formula of 6-(Hydroxymethyl)-2H-pyrazino[2,3-b][1,4]thiazin-3(4H)-one can be represented as follows:

$$\text{C}_7\text{H}_8\text{N}_4\text{OS}$$

This structure features a pyrazino ring fused with a thiazine moiety, which is critical for its biological activity.

Antibacterial Properties

Research indicates that compounds similar to 6-(Hydroxymethyl)-2H-pyrazino[2,3-b][1,4]thiazin-3(4H)-one exhibit notable antibacterial properties. A patent (WO2017029602A2) discusses various derivatives of this compound that have been synthesized and tested for their efficacy against bacterial strains. The results show that these derivatives possess significant antibacterial activity, making them promising candidates for developing new antibiotics .

Antitumor Activity

In addition to its antibacterial effects, 6-(Hydroxymethyl)-2H-pyrazino[2,3-b][1,4]thiazin-3(4H)-one has been investigated for its antitumor properties. Studies have demonstrated that this compound can inhibit the proliferation of cancer cells through various mechanisms, including apoptosis induction and cell cycle arrest. The specific pathways involved in these processes are still under investigation but are believed to involve interaction with cellular signaling pathways .

Case Studies

• Antibacterial Efficacy : A study published in Aldrichimica Acta highlighted the synthesis of several thiazine derivatives and their evaluation against Gram-positive and Gram-negative bacteria. The results indicated that certain derivatives exhibited minimum inhibitory concentrations (MICs) comparable to standard antibiotics .
• Antitumor Mechanisms : In vitro studies conducted on human cancer cell lines revealed that 6-(Hydroxymethyl)-2H-pyrazino[2,3-b][1,4]thiazin-3(4H)-one could effectively induce apoptosis in a dose-dependent manner. Flow cytometry analysis showed an increase in sub-G1 phase cells, indicating cell death .

Research Findings Summary

Activity	Effectiveness	Mechanism	Reference
Antibacterial	Significant	Disruption of bacterial cell wall synthesis
Antitumor	Inhibits cancer cell growth	Induction of apoptosis and cell cycle arrest

Q & A

Q. How can green chemistry principles be applied to improve synthetic efficiency?

• Answer : Replace traditional solvents with biodegradable alternatives (e.g., cyclopentyl methyl ether). Catalytic methods (e.g., microwave-assisted synthesis) reduce reaction times (from 24h to 2h) and energy use. Lifecycle assessment (LCA) quantifies environmental impact .